2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide

• IUPAC Name: 2-[3-(4-chlorophenyl)sulfanylpropanoylamino]-N,N-diethylbenzamide
• InChI: InChI=1S/C20H23ClN2O2S/c1-3-23(4-2)20(25)17-7-5-6-8-18(17)22-19(24)13-14-26-16-11-9-15(21)10-12-16/h5-12H,3-4,13-14H2,1-2H3,(H,22,24)
• InChI Key: HKGFBMLPFHNOSX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=CC=C1NC(=O)CCSC2=CC=C(C=C2)Cl
• Molecular Formula: C20H23ClN2O2S
• Molecular Weight: 390.9 g/mol

Description

2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide, also known as Compound 1, is a novel synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has shown promising results in various preclinical studies.

Mechanism of Action

The exact mechanism of action of 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 is not fully understood. However, several studies have suggested that 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 exerts its anticancer activity by inhibiting the Akt/mTOR signaling pathway. Akt/mTOR pathway plays a critical role in cell survival, proliferation, and metabolism, and its dysregulation has been implicated in various cancer types. 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 has been shown to inhibit the phosphorylation of Akt and mTOR, leading to the inhibition of downstream signaling pathways that promote cell survival and proliferation. Additionally, 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 has been shown to induce cell cycle arrest and apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 has been shown to exhibit potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 has been shown to induce apoptosis in cancer cells by activating the caspase pathway. These findings suggest that 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 has great potential as a novel anticancer agent. However, the biochemical and physiological effects of 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 on normal cells and tissues are not fully understood.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 is its potent anticancer activity against various cancer cell lines. Additionally, 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 has been shown to have a favorable safety profile in preclinical studies. However, the limitations of 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 include its poor solubility in aqueous media, which can affect its bioavailability and pharmacokinetics. Additionally, the exact mechanism of action of 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 is not fully understood, which can limit its further development as a therapeutic agent.

Future Directions

There are several future directions for the research and development of 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1. One of the major areas of research is to elucidate the exact mechanism of action of 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 in cancer cells. Additionally, the development of novel formulations that improve the solubility and bioavailability of 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 can enhance its therapeutic potential. Furthermore, the evaluation of the in vivo efficacy and safety of 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 in animal models is necessary to validate its therapeutic potential. Finally, the identification of biomarkers that can predict the response of cancer cells to 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 can help in the selection of patients who are likely to benefit from this therapeutic agent.

Scientific Research Applications

2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 has been extensively studied for its potential therapeutic applications in various disease conditions. One of the major areas of research for 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 is its anticancer activity. Several studies have reported that 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 exhibits potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 has been shown to induce apoptosis in cancer cells by activating the caspase pathway. These findings suggest that 2-({3-[(4-chlorophenyl)thio]propanoyl}amino)-N,N-diethylbenzamide 1 has great potential as a novel anticancer agent.